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Compound of Interest

Compound Name: avermectin B1

Cat. No.: B2971832 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Avermectin B1, a potent anti-infection agent. Adherence to

these procedures is critical due to the substance's high toxicity.

Hazard Identification and Classification
Avermectin B1 is classified as a hazardous substance with significant health risks. It is fatal if

swallowed or inhaled and is suspected of damaging fertility or the unborn child.[1][2]

Furthermore, it can cause damage to organs through prolonged or repeated exposure.[1][2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 1, 2
H300: Fatal if swallowed[1][2]

[3]

Acute Toxicity, Inhalation Category 1, 4
H330/H332: Fatal or harmful if

inhaled[2][3]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[1][2]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure[1][2]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic

life[2]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects[2][3]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling

Avermectin B1 to prevent all personal contact, including inhalation.[4]

Required Personal Protective Equipment
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Body Part Equipment
Specifications and Best
Practices

Respiratory Protection Full-face particle respirator

Use a respirator with N100

(US) cartridges, especially

when the permissible exposure

limit may be exceeded.[5] A

user seal check is required

before each use.[6]

Eye Protection
Safety goggles with side-

shields or a full-face respirator

Ensure a complete seal

around the eyes to protect

from splashes.[7][8] If not

using a full-face respirator,

safety glasses with front, brow,

and temple protection are

necessary.[9]

Hand Protection Chemical-resistant gloves

Nitrile, butyl, or barrier

laminate gloves are

recommended.[6] Consult the

glove manufacturer for

compatibility with Avermectin

B1.[5] Wash the outside of

gloves before removing them.

[6]

Body Protection

Chemical-resistant suit or

coveralls over a long-sleeved

shirt and long pants

Impervious clothing is required.

[3][7] Coveralls should be

closed at the neckline and

wrists.[6] If a chemical-

resistant suit is not available, a

bib-style or sleeved apron

should be worn over coveralls.

[10]

Footwear Chemical-resistant boots

Pant legs must be worn

outside of the boots to prevent

chemicals from entering.[9][11]
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Safe Handling and Operational Workflow
A strict, step-by-step procedure must be followed to ensure safety during the handling of

Avermectin B1. This includes preparation, handling, and post-handling procedures.

Experimental Workflow for Handling Avermectin B1
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Review Safety Data Sheet (SDS)

Ensure proper ventilation and access to safety shower/eyewash station

Don all required Personal Protective Equipment (PPE)

Work in a designated, well-ventilated area or chemical fume hood

Avoid all personal contact, including inhalation

Do not eat, drink, or smoke

Avoid generating dust or aerosols

Decontaminate work surfaces

Carefully remove and dispose of contaminated PPE

Wash hands and exposed skin thoroughly

Dispose of Avermectin B1 waste in a licensed hazardous waste facility

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of Avermectin B1, from preparation to

disposal.

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and decisive action is critical.

Spill Management

Evacuate: Clear the area of all personnel.[4]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or water courses using sand, earth, or

vermiculite.[4]

Clean-up: Wear full protective clothing with breathing apparatus.[4] Use dry clean-up

procedures and avoid generating dust.[4][12] Collect recoverable product and solid residues

into labeled containers for disposal.[4]

First Aid Measures
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Exposure Route First Aid Procedure

If Swallowed

Do NOT induce vomiting.[13] Rinse mouth

immediately and drink plenty of water.[1] Call a

physician or poison control center immediately.

[1][13]

If Inhaled

Remove the person to fresh air and keep them

comfortable for breathing.[3][14] If breathing is

difficult, provide artificial respiration.[7] Seek

immediate medical attention.[13][14]

On Skin

Immediately remove all contaminated clothing.

[4] Wash skin with plenty of soap and running

water.[2][4]

In Eyes

Rinse cautiously with water for several minutes.

[14] Remove contact lenses if present and easy

to do.[5][14] Continue rinsing for at least 15

minutes and consult a physician.[5][13]

Storage and Disposal
Storage Store Avermectin B1 in its original, tightly sealed container in a cool, dry, and well-

ventilated area.[4][12] It should be stored away from incompatible materials such as strong

oxidizing agents, and foodstuffs.[3][12]

Disposal All waste containing Avermectin B1 must be treated as hazardous waste and

handled in accordance with local, state, and federal regulations.[4][12] Dispose of contents and

containers at an authorized waste treatment facility.[1] Puncture containers to prevent re-use.

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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